![molecular formula C14H18N2O B1399598 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethanol CAS No. 1490755-93-5](/img/structure/B1399598.png)
1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethanol
Overview
Description
“1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethanol” is a chemical compound with the IUPAC name “(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid”. It has a molecular weight of 244.29 .
Synthesis Analysis
The synthesis of pyrazole derivatives, such as “this compound”, can be achieved through various strategies. These include multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code 1S/C14H16N2O2/c1-10-13(8-14(17)18)11(2)16(15-10)9-12-6-4-3-5-7-12/h3-7H,8-9H2,1-2H3,(H,17,18)
.
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 244.29 . More detailed properties are not available from the search results.
Scientific Research Applications
Solvent-Free Synthesis of Pyrazole Derivatives
A high-yield, solvent-free approach was developed for the synthesis of 1,3,5-trisubstituted pyrazoles, including compounds similar to "1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethanol." This method emphasizes the synthesis of compounds through solvent-free condensation, showcasing the compound's role in forming discrete hydrogen-bonded dimers or chains based on its structure, which could be pivotal in designing new materials or chemical sensors due to their interesting intermolecular hydrogen bonding patterns (van Wyk et al., 2012).
Coordination Chemistry and Binding Properties
Research into the coordination chemistry and binding properties of compounds structurally related to "this compound" has been conducted, focusing on their interaction with various metals like Cu(II), Zn(II), Cd(II), and Pb(II). These studies highlight the potential of such compounds in the development of new coordination complexes, which could have applications in catalysis, environmental remediation, or as components in functional materials (Njoroge et al., 2013).
Synthesis of Novel Isoxazolines and Isoxazoles
The compound has been utilized in the synthesis of novel isoxazolines and isoxazoles, derivatives through [3+2] cycloaddition reactions. These reactions highlight its utility in the field of heterocyclic chemistry and the development of compounds with potential applications in pharmaceuticals, agrochemicals, and dyes (Rahmouni et al., 2014).
Synthesis and Characterization of Metallomacrocyclic Complexes
Research also extends to the synthesis and characterization of metallomacrocyclic palladium(II) complexes with new hybrid pyrazole ligands, showcasing the versatility of pyrazole derivatives in forming complex structures with metals. These complexes have potential applications in molecular recognition, catalysis, and the development of novel materials (Guerrero et al., 2008).
Safety and Hazards
properties
IUPAC Name |
1-(1-benzyl-3,5-dimethylpyrazol-4-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O/c1-10-14(12(3)17)11(2)16(15-10)9-13-7-5-4-6-8-13/h4-8,12,17H,9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBMXQGGNQXIKRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC2=CC=CC=C2)C)C(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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